Cas no 14402-54-1 (N-Acetyl-S-propyl-L-cysteine)

• Product Name: N-Acetyl-S-propyl-L-cysteine
• CAS No: 14402-54-1
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• MDL: MFCD19661325
• CID: 152670
• PubChem ID: 64141268
• Update Time: 2025-04-19

N-Acetyl-S-propyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-propyl-
• N-Acetyl-S-propyl-L-cysteine
• (2R)-2-acetamido-3-propylsulfanylpropanoic acid
• AcPrCys
• PropylMercapturic Acid
• N-Acetyl-3-(propylthio)alanine
• (R)-2-acetaMido-3-(propylthio)propanoic acid
• ALANINE, N-ACETYL-3-(PROPYLTHIO)-, L-
• J-007900
• Q27273477
• CHEBI:165888
• SCHEMBL14991078
• (2R)-2-acetamido-3-propylsulanylpropanoic acid
• 14402-54-1
• DTXSID50162602
• ALANINE, N-ACETYL-3-(PROPYLTHIO)-
• starbld0018855
• L-Cysteine, N-acetyl-S-propyl-
• AKOS027447233
• A0X44R47N4
• (2R)-2-ACETAMIDO-3-(PROPYLSULFANYL)PROPANOIC ACID
• UNII-A0X44R47N4
• (2R)-2-acetamido-3-propylsulfanyl-propanoic acid
• DTXCID9085093

• MDL： MFCD19661325
• Inchi： 1S/C8H15NO3S/c1-3-4-13-5-7(8(11)12)9-6(2)10/h7H,3-5H2,1-2H3,(H,9,10)(H,11,12)/t7-/m0/s1
• InChI Key： PSOKBYBSKZWNMI-ZETCQYMHSA-N
• SMILES： S(CCC)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 205.07700
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Melting Point: 88-90°C
• PSA: 91.70000
• LogP: 1.10980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives